Cas no 154844-44-7 (3-amino-3-(pyrimidin-5-yl)propanoic acid)

• Product Name: 3-amino-3-(pyrimidin-5-yl)propanoic acid
• CAS No: 154844-44-7
• MF: C₇H₉N₃O₂
• MW: 167.165261030197
• CID: 5013032
• PubChem ID: 17929675
• Update Time: 2025-11-02

3-amino-3-(pyrimidin-5-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-Amino-3-pyrimidin-5-yl-propionic acid
• 5-Pyrimidinepropanoic acid, beta-amino-
• beta-amino-5-pyrimidinepropanoic acid
• 3-amino-3-pyrimidin-5-ylpropanoic acid
• 3-amino-3-(pyrimidin-5-yl)propanoic acid
• RARECHEM AK HC S247

• Inchi： 1S/C7H9N3O2/c8-6(1-7(11)12)5-2-9-4-10-3-5/h2-4,6H,1,8H2,(H,11,12)
• InChI Key： AKGSTLPCCFCVSI-UHFFFAOYSA-N
• SMILES： OC(CC(C1=CN=CN=C1)N)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 157
• XLogP3: -3.7
• Topological Polar Surface Area: 89.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 3-amino-3-(pyrimidin-5-yl)propanoic acid

3-amino-3-(pyrimidin-5-yl)propanoic acid (CAS No. 154844-44-7): A Versatile Building Block for Pharmaceutical and Biotechnological Applications

3-amino-3-(pyrimidin-5-yl)propanoic acid (CAS No. 154844-44-7) is a specialized organic compound that has garnered significant attention in the pharmaceutical and biotechnological industries. This compound, characterized by its unique pyrimidine ring and propanoic acid backbone, serves as a crucial intermediate in the synthesis of various bioactive molecules. Its molecular formula, C7H9N3O2, and molecular weight of 167.17 g/mol make it a valuable candidate for drug discovery and development.

The structural features of 3-amino-3-(pyrimidin-5-yl)propanoic acid contribute to its versatility. The presence of both an amino group and a carboxylic acid group allows for diverse chemical modifications, making it an ideal building block for medicinal chemistry. Researchers are particularly interested in its potential applications in designing small molecule inhibitors, peptide mimetics, and enzyme substrates. Recent studies have explored its role in targeting kinase pathways, which are often implicated in cancer and inflammatory diseases.

One of the most compelling aspects of 3-amino-3-(pyrimidin-5-yl)propanoic acid is its relevance to current drug discovery trends. With the rise of precision medicine and personalized therapies, there is a growing demand for novel chemical entities that can be tailored to specific biological targets. This compound's ability to interact with nucleic acids and proteins positions it as a promising candidate for developing next-generation therapeutics. For instance, its pyrimidine moiety is structurally similar to nucleobases, enabling potential applications in antisense oligonucleotides and RNA-targeting drugs.

In addition to its pharmaceutical applications, 3-amino-3-(pyrimidin-5-yl)propanoic acid has found utility in biotechnology. Its compatibility with enzymatic reactions and bioconjugation techniques makes it a valuable tool for labeling and modifying biomolecules. Researchers have utilized it in the development of fluorescent probes and biosensors, which are essential for studying cellular processes and disease mechanisms. The compound's stability under physiological conditions further enhances its appeal for in vivo applications.

The synthesis of 3-amino-3-(pyrimidin-5-yl)propanoic acid typically involves multi-step organic reactions, including condensation, reduction, and protection-deprotection strategies. Advances in green chemistry have also led to more sustainable production methods, reducing the environmental impact of its synthesis. These innovations align with the broader industry shift toward eco-friendly manufacturing and sustainable drug development.

Market demand for 3-amino-3-(pyrimidin-5-yl)propanoic acid is expected to grow, driven by its expanding applications in pharmaceutical research and biotechnology. Companies specializing in custom synthesis and contract research are increasingly offering this compound to meet the needs of academic and industrial researchers. Its role in high-throughput screening and combinatorial chemistry further underscores its importance in modern drug discovery pipelines.

For researchers seeking reliable sources of 3-amino-3-(pyrimidin-5-yl)propanoic acid, it is essential to partner with reputable suppliers who adhere to stringent quality control standards. Analytical techniques such as HPLC, NMR, and mass spectrometry are commonly used to verify the purity and identity of the compound. Proper storage conditions, including protection from moisture and light, are also critical to maintaining its stability over time.

In summary, 3-amino-3-(pyrimidin-5-yl)propanoic acid (CAS No. 154844-44-7) is a multifaceted compound with significant potential in drug development and biotechnological applications. Its unique structural properties, combined with its compatibility with modern synthetic and analytical techniques, make it a valuable asset for researchers. As the fields of precision medicine and bioconjugation continue to evolve, this compound is poised to play an increasingly important role in advancing scientific and medical breakthroughs.